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Compound of Interest

Compound Name: Fantofarone

Cat. No.: B1672053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of

Fantofarone stock solutions, ensuring optimal stability and performance in research and

development applications. Fantofarone is a potent and selective L-type voltage-gated calcium

channel inhibitor, crucial for studies in cardiovascular research and other calcium signaling-

dependent processes.[1][2][3][4]

Chemical and Physical Properties
Fantofarone, also known as SR 33557, is a calcium channel antagonist belonging to the

sulfone indolizine class.[5] Its unique structure distinguishes it from other calcium channel

blockers like dihydropyridines, phenylalkylamines, and benzothiazepines.[2]
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Property Value Reference

Synonyms SR 33557 [1][6]

CAS Number 114432-13-2 [1][6][7][8]

Molecular Formula C31H38N2O5S [1][6][7]

Molecular Weight 550.71 g/mol [8][9][10]

Appearance Crystalline solid [1][6]

Purity ≥98% [1][6]

Melting Point 82-83°C [11]

UV/Vis (λmax) 233, 304 nm [1][6]

Solubility and Stock Solution Preparation
The solubility of Fantofarone is critical for the preparation of accurate and effective stock

solutions. It is readily soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and

Dimethylformamide (DMF).[1][6]

Solvent Solubility Reference

DMSO ≥ 10 mg/mL (~18.16 mM) [1][6]

100 mg/mL (181.58 mM) with

ultrasound
[8]

DMF 10 mg/mL (~18.16 mM) [1]

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution (for in vitro use)
This protocol describes the preparation of a 10 mM stock solution of Fantofarone in DMSO, a

common solvent for cell-based assays.

Materials:
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Fantofarone powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

(Optional) Ultrasonic bath

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination, especially for cell-based applications.

Weighing Fantofarone: Accurately weigh the desired amount of Fantofarone powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 5.507 mg of Fantofarone
(Molecular Weight = 550.71 g/mol ).

Dissolving in DMSO: Add the appropriate volume of DMSO to the weighed Fantofarone. For

a 10 mM solution, if you weighed 5.507 mg, add 1 mL of DMSO. To aid dissolution, vortex

the solution thoroughly. If precipitation occurs, gentle warming or sonication can be applied.

[8] It is crucial to use high-purity, anhydrous DMSO as its hygroscopic nature can affect

solubility.[8]

Aliquotting: Once the Fantofarone is completely dissolved, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-100 µL) in sterile microcentrifuge tubes. This minimizes

contamination and degradation from repeated freeze-thaw cycles.[8]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots as recommended in the storage section

below.

Protocol 2: Preparation of Solutions for in vivo Use
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For animal studies, specific solvent systems are required to ensure biocompatibility. Below are

two established protocols.[8] It is recommended to prepare these solutions fresh on the day of

use.[8]

Protocol 2A: DMSO/PEG300/Tween-80/Saline Formulation

Prepare a concentrated stock solution of Fantofarone in DMSO (e.g., 25 mg/mL).

To prepare a 1 mL working solution, take 100 µL of the 25 mg/mL DMSO stock.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to reach a final volume of 1 mL. The final concentration will be 2.5

mg/mL.[8]

Protocol 2B: DMSO/Corn Oil Formulation

Prepare a concentrated stock solution of Fantofarone in DMSO.

To a suitable volume of corn oil, add the DMSO stock solution to achieve the desired final

concentration. For example, to prepare a 2.5 mg/mL solution, add 10% by volume of a 25

mg/mL DMSO stock to 90% corn oil.[8]

Storage and Stability
Proper storage is essential to maintain the integrity and activity of Fantofarone.
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Form
Storage
Temperature

Stability Reference

Solid Powder -20°C ≥ 4 years [1][6]

4°C 2 years [8]

In DMSO -80°C 6 months to 2 years [7][8]

-20°C 1 year [8]

4°C 2 weeks [7]

To prevent degradation, protect solutions from light and avoid repeated freeze-thaw cycles.[8]

For long-term storage, aliquoting the stock solution and storing at -80°C is highly

recommended.[7][8]

Mechanism of Action: L-Type Calcium Channel
Inhibition
Fantofarone is a highly potent antagonist of L-type voltage-gated calcium channels.[1][8]

These channels are critical for calcium influx into cells, which triggers a variety of physiological

processes, including muscle contraction, hormone secretion, and gene transcription. By

blocking these channels, Fantofarone inhibits calcium entry, leading to vasodilation and a

negative chronotropic effect on the heart.[3][5] Its site of action is distinct from other major

classes of calcium channel blockers.[2][4]

Below is a diagram illustrating the signaling pathway affected by Fantofarone.
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Fantofarone's Mechanism of Action
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Caption: Fantofarone inhibits L-type Ca²⁺ channels.

The following diagram illustrates a typical experimental workflow for preparing and using a

Fantofarone stock solution.
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Experimental Workflow for Fantofarone
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Caption: Fantofarone stock preparation and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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